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Compound of Interest

Compound Name: 2-Chloro-5-methoxynicotinic acid

CAS No.: 74650-71-8

Cat. No.: B1589914

Get Quote

In the landscape of modern medicinal chemistry and drug discovery, the strategic value of a

molecular scaffold is measured by its synthetic accessibility, chemical versatility, and its ability

to interact with biological targets of interest. 2-chloro-5-methoxynicotinic acid, a substituted

pyridine derivative, represents a quintessential example of such a high-value building block. Its

unique arrangement of a carboxylic acid, a chloro group, and a methoxy group on a pyridine

ring provides a synthetically tractable platform for generating diverse libraries of compounds.

The chloro and carboxylic acid moieties serve as primary handles for chemical modification,

enabling amide bond formation, esterification, and various cross-coupling reactions. The

methoxy group, meanwhile, modulates the electronic properties and lipophilicity of the

molecule, often playing a crucial role in target engagement and pharmacokinetic profiles.

This guide provides an in-depth technical overview of 2-chloro-5-methoxynicotinic acid,

moving beyond simple data recitation to explain the causality behind its synthesis,

characterization, and application. It is designed to equip researchers with the foundational

knowledge and practical insights required to effectively leverage this compound in their

research and development programs, particularly in the pursuit of novel therapeutics.
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PART 1: Physicochemical and Spectroscopic Profile
A thorough understanding of a compound's physical and chemical properties is the bedrock of

its effective application. These parameters dictate solubility, reactivity, and the appropriate

analytical methods for characterization.

Core Chemical Properties
The fundamental identifiers and properties of 2-chloro-5-methoxynicotinic acid are

summarized below. This data is essential for accurate documentation, procurement, and

computational modeling.

Property Value Source

CAS Number 74650-71-8 [1]

Molecular Formula C₇H₆ClNO₃ [1]

Molecular Weight 187.58 g/mol [1]

IUPAC Name
2-chloro-5-methoxypyridine-3-

carboxylic acid

SMILES
C1(Cl)=NC=C(OC)C=C1C(O)=

O
[1]

InChI

InChI=1S/C₇H₆ClNO₃/c1-12-4-

2-5(7(10)11)6(8)9-3-4/h2-

3H,1H₃,(H,10,11)

[1]

InChIKey
AJKXOHPNDQHYDM-

UHFFFAOYSA-N
[1]

Spectroscopic Signature (¹H NMR)
The ¹H NMR spectrum is a critical tool for structural verification. For 2-chloro-5-
methoxynicotinic acid, the expected proton signals provide a unique fingerprint.[1]

-OCH₃ (Methoxy Protons): A sharp singlet is expected around δ 3.9-4.1 ppm, corresponding

to the three equivalent protons of the methoxy group. Its chemical shift is influenced by the
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electron-donating nature of the oxygen atom.

Pyridine Ring Protons: Two distinct signals are anticipated in the aromatic region (δ 7.5-8.5

ppm). These protons are on the C4 and C6 positions of the pyridine ring. They will appear as

doublets due to coupling with each other. The specific chemical shifts are dictated by the

anisotropic effects of the ring and the electronic influence of the chloro, methoxy, and

carboxylic acid substituents.

-COOH (Carboxylic Acid Proton): A broad singlet is expected at a significantly downfield shift,

typically > δ 10 ppm. Its broadness is due to hydrogen bonding and chemical exchange. This

signal may not always be observed, depending on the solvent used (e.g., it will exchange

with D₂O).

PART 2: Synthesis and Purification Protocol
The synthesis of 2-chloro-5-methoxynicotinic acid is most reliably achieved through the

hydrolysis of its corresponding methyl ester, Methyl 2-chloro-5-methoxynicotinate (CAS

1256791-15-7).[2] This method is favored for its high yield and straightforward purification. The

following protocol is a self-validating system designed for reproducibility.

Workflow: Ester Hydrolysis
Caption: Synthesis workflow for 2-chloro-5-methoxynicotinic acid via ester hydrolysis.

Step-by-Step Methodology
This protocol is adapted from established procedures for the hydrolysis of similar nicotinic acid

esters.[3]

Materials:

Methyl 2-chloro-5-methoxynicotinate

Methanol (MeOH)

Sodium hydroxide (NaOH) or Lithium hydroxide (LiOH)

Deionized water
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Concentrated hydrochloric acid (HCl)

TLC plates (silica gel)

Ethyl acetate/Hexane mixture (for TLC mobile phase)

Procedure:

Dissolution: In a round-bottom flask equipped with a magnetic stirrer, dissolve Methyl 2-

chloro-5-methoxynicotinate (1.0 eq) in a mixture of methanol and water (e.g., a 3:1 ratio).

The volume should be sufficient to fully dissolve the starting material at room temperature.

Saponification: Prepare a solution of NaOH (1.5-2.0 eq) in water and add it dropwise to the

stirred ester solution. Causality Note: An excess of base is used to drive the hydrolysis

reaction to completion. The reaction is typically exothermic; for larger scale reactions, an ice

bath may be used to maintain the temperature below 30°C to prevent side reactions.

Reaction Monitoring (Self-Validation): Allow the mixture to stir at room temperature for 2-4

hours. Monitor the reaction progress using TLC. Spot the reaction mixture against the

starting material. The disappearance of the starting ester spot (higher Rf) and the

appearance of a new, more polar baseline spot (the carboxylate salt) indicates completion.

Solvent Removal: Once the reaction is complete, concentrate the mixture under reduced

pressure (rotary evaporation) to remove the methanol. This step is crucial as it prevents the

product from remaining dissolved during the subsequent precipitation.

Acidification & Precipitation: Dilute the remaining aqueous residue with water. While stirring

vigorously, slowly add concentrated HCl dropwise to acidify the solution to a pH of 2-3.

Causality Note: This protonates the sodium carboxylate salt, forming the neutral carboxylic

acid, which has significantly lower solubility in water, causing it to precipitate out as a solid.

Isolation: Collect the resulting precipitate by vacuum filtration. Wash the solid cake with cold

deionized water to remove any residual salts.

Purification: Dry the crude product. For higher purity, recrystallization from an appropriate

solvent system (e.g., ethanol/water) can be performed. The purity of the final product should

be confirmed by ¹H NMR and melting point analysis.
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PART 3: Applications in Drug Discovery
The true value of 2-chloro-5-methoxynicotinic acid lies in its application as a versatile

scaffold for constructing complex, biologically active molecules. Its structure is frequently found

in compounds targeting the central nervous system and in oncology.

2-chloro-5-methoxynicotinic acid

CAS: 74650-71-8

Nicotinic Acetylcholine
Receptor (nAChR) Ligands

Scaffold for

Oncology Research
(e.g., MCT4 Inhibitors)

Core fragment in

Agrochemical Synthesis

Intermediate for

PET Imaging Agents
(CNS Applications)

Leads to

Click to download full resolution via product page

Caption: Key application areas for the 2-chloro-5-methoxynicotinic acid scaffold.

Central Nervous System (CNS) Research
Derivatives of the 2-chloro-5-methoxypyridine core are potent ligands for nicotinic acetylcholine

receptors (nAChRs). For example, researchers have developed novel analogues based on this

scaffold for use as potential Positron Emission Tomography (PET) imaging agents.[4] The

methoxy group in the 5-position is critical, and modifications at the carboxylic acid (position 3)

and chloro group (position 2) allow for fine-tuning of binding affinity and selectivity for different

nAChR subtypes. The lipophilicity introduced by this scaffold can also enhance penetration of

the blood-brain barrier, a crucial property for CNS-acting drugs and imaging agents.[4]

Oncology

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1589914/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-a-versatile-heterocyclic-scaffold
https://www.benchchem.com/product/b1589914/docs?utm_src=pdf-body-img#introduction-the-strategic-importance-of-a-versatile-heterocyclic-scaffold
https://www.benchchem.com/product/b1589914/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-a-versatile-heterocyclic-scaffold
https://pure.johnshopkins.edu/en/publications/synthesis-and-evaluation-of-a-novel-series-of-2-chloro-5-1-methyl-3/
https://pure.johnshopkins.edu/en/publications/synthesis-and-evaluation-of-a-novel-series-of-2-chloro-5-1-methyl-3/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589914?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The substituted pyridine-carboxylic acid motif is a key pharmacophore in the development of

enzyme inhibitors. Research into novel cancer therapeutics has identified inhibitors of

monocarboxylate transporter 4 (MCT4), a protein crucial for lactate efflux in glycolytic tumor

cells.[5] While the published compound is a more complex derivative, the underlying 4-

methoxypyridine-2-carboxylic acid structure highlights the utility of this class of molecules in

generating potent and selective inhibitors for cancer targets.[5] 2-chloro-5-methoxynicotinic
acid provides a starting point for synthesizing compounds that probe these types of biological

systems.

General Pharmaceutical & Agrochemical Synthesis
More broadly, related 2-chloronicotinic acids are vital intermediates in the synthesis of a range

of commercial products. They are used to produce non-steroidal anti-inflammatory drugs

(NSAIDs) like niflumic acid, as well as herbicides.[6][7] This demonstrates the industrial

relevance and scalability of chemistries involving this molecular framework.

PART 4: Safety, Handling, and Storage
Proper handling is essential when working with any chemical intermediate.

Hazard Identification: This compound is classified as causing skin and serious eye irritation,

and may cause respiratory irritation.

Personal Protective Equipment (PPE): Standard laboratory PPE, including safety goggles, a

lab coat, and chemical-resistant gloves, should be worn at all times. Work should be

conducted in a well-ventilated fume hood.

Fire Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam for extinguishing

fires.[8]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials.

Conclusion
2-chloro-5-methoxynicotinic acid is more than a simple chemical; it is an enabling tool for

innovation in the life sciences. Its well-defined physicochemical properties, coupled with a
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robust and reproducible synthesis pathway, make it a reliable building block. Its proven utility in

constructing high-affinity ligands for CNS targets and its relevance to scaffolds used in

oncology research underscore its significant potential. For researchers and drug development

professionals, a deep understanding of this molecule's chemistry and applications provides a

strategic advantage in the design and execution of successful discovery programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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